2-(3-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)-N,N-diethylacetamide

• IUPAC Name: 2-[3-[2-(3-chloroanilino)-2-oxoethyl]sulfanylindol-1-yl]-N,N-diethylacetamide
• InChI: InChI=1S/C22H24ClN3O2S/c1-3-25(4-2)22(28)14-26-13-20(18-10-5-6-11-19(18)26)29-15-21(27)24-17-9-7-8-16(23)12-17/h5-13H,3-4,14-15H2,1-2H3,(H,24,27)
• InChI Key: CGJZASCZXNQDJU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)SCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C22H24ClN3O2S
• Molecular Weight: 430.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features. It includes an indole ring, a thioether linkage, an amide group, and a chlorophenyl group. These features suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the indole ring, the thioether linkage, and the amide group would all contribute to its three-dimensional shape.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amide group might be susceptible to hydrolysis, while the chlorophenyl group could undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity, and its melting and boiling points would depend on the strength of the intermolecular forces.

Future Directions

Given the complexity of this compound, it could be a subject of interest for future research. Studies could explore its synthesis, its physical and chemical properties, its reactivity, and its potential biological activities.